4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine

Specification

• CAS No.: 2640903-45-1
• Molecular Formula: C14H17ClN6S
• Molecular Weight: 336.8 g/mol
• IUPAC Name: 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-methylsulfanylpyrimidine
• Standard InChI: InChI=1S/C14H17ClN6S/c1-10-7-18-14(22-2)19-12(10)20-3-5-21(6-4-20)13-16-8-11(15)9-17-13/h7-9H,3-6H2,1-2H3
• Standard InChI Key: BCQKIXAPQQUNPB-UHFFFAOYSA-N
• SMILES: CC1=CN=C(N=C1N2CCN(CC2)C3=NC=C(C=N3)Cl)SC
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)C3=NC=C(C=N3)Cl)SC

Introduction

Chemical Identity and Molecular Properties

Structural Characteristics

The compound consists of two pyrimidine rings:

• Primary pyrimidine: Substituted at position 4 with a piperazine group, which is further functionalized at position 2 with a 5-chloropyrimidin-2-yl moiety.

• Secondary pyrimidine: Features a methyl group at position 5 and a methylsulfanyl group at position 2.

The piperazine linker introduces conformational flexibility, potentially enhancing binding to biological targets.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₁₄H₁₇ClN₆S
Molecular Weight	336.8 g/mol
IUPAC Name	4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine
SMILES	CC1=CN=C(N=C1N2CCN(CC2)C3=NC=C(C=N3)Cl)SC
LogP (Predicted)	2.1

Synthesis and Structural Elucidation

Synthetic Routes

The compound is typically synthesized through sequential nucleophilic substitution reactions:

• Chlorination: 5-Methyl-2-(methylsulfanyl)pyrimidin-4-ol is treated with POCl₃ to introduce a chlorine atom at position 4.

• Piperazine Coupling: The chlorinated intermediate reacts with 1-(5-chloropyrimidin-2-yl)piperazine under basic conditions (e.g., K₂CO₃) in polar aprotic solvents like DMF.

Key Reaction Conditions:

• Temperature: 80–100°C

• Catalyst: Triethylamine or DIEA

• Yield: ~60–75% after purification.

Compound	Target Kinase	IC₅₀ (nM)	Selectivity Ratio (vs. WT)	Source
IKK16	PfGSK3/PfPK6	97/8	10–100×
Osimertinib Metabolite	EGFR L858R/T790M	4.9	34×
Hypothetical Activity	EGFR/PI3Kα	Pending	Pending	–

Physicochemical and Pharmacokinetic Profile

Solubility and Permeability

• Aqueous Solubility: ~0.1 mg/mL (predicted), limited by hydrophobic methylsulfanyl and chloro groups.

• Lipophilicity: LogP = 2.1 suggests moderate membrane permeability.

• H-Bond Donors/Acceptors: 1 donor, 6 acceptors, favoring blood-brain barrier exclusion.

Metabolic Stability

Piperazine rings are prone to N-oxidation and CYP450-mediated metabolism, necessitating prodrug strategies for oral bioavailability.

Research Gaps and Future Directions

• In Vitro Profiling: Enzymatic assays against EGFR, PI3Kα, and Plasmodium kinases.

• In Vivo Efficacy: Xenograft models to evaluate antitumor/antimalarial activity.

• SAR Optimization: Modifying the methylsulfanyl group to improve solubility and reduce toxicity.